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Introduction

Effective lubrication is critical for the reliable operation of mechanisms within high-vacuum and
ultra-high-vacuum systems, which are integral to various scientific endeavors, including mass
spectrometry, electron microscopy, semiconductor manufacturing, and pharmaceutical freeze-
drying. The selection of a suitable lubricant for these environments is challenging due to
stringent requirements for low vapor pressure, minimal outgassing, and high thermal and
chemical stability. Materials that fail to meet these criteria can contaminate sensitive surfaces,
degrade system performance, and compromise experimental results.

Phenyl trimethicone, a type of phenyl-substituted silicone fluid, presents itself as a potential
candidate for high-vacuum lubrication. Phenyl-containing silicones are known for their
enhanced thermal stability and resistance to oxidation compared to standard dimethyl
silicones.[1][2][3][4][5] These properties, combined with the inherent lubricity and
hydrophobicity of siloxanes, suggest that phenyl trimethicone could offer a balance of
performance characteristics suitable for certain high-vacuum applications.

This document provides detailed application notes on the potential use of phenyl trimethicone
as a high-vacuum lubricant. It outlines the key performance parameters, presents available
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data for phenyl trimethicone and comparable high-vacuum fluids, and provides detailed
experimental protocols for evaluating candidate lubricants.

Key Performance Parameters for High-Vacuum
Lubricants

The suitability of a lubricant for high-vacuum applications is determined by several key physical
and chemical properties:

o Vapor Pressure: This is the most critical property. A low vapor pressure is essential to
prevent the lubricant from evaporating in the vacuum environment, which would lead to
lubricant loss and contamination of the system. For high-vacuum applications, vapor
pressures in the range of 10-° to 108 torr or lower at the operating temperature are typically
required.[6][7][8]

o Outgassing: This refers to the release of volatile compounds from a material under vacuum.
Outgassing is measured by two primary parameters according to the widely accepted ASTM
E595 standard:

o Total Mass Loss (TML): The percentage of the initial mass of a material that is lost when
subjected to heat and vacuum. A TML of less than 1.0% is often considered a screening
benchmark for spacecraft materials.[9][10]

o Collected Volatile Condensable Material (CVCM): The percentage of the initial mass of a
material that condenses on a cooled surface. This is a critical parameter as condensable
materials can contaminate optical components, electrical contacts, and other sensitive
surfaces. A CVCM of less than 0.1% is a common requirement.[9][10]

» Thermal Stability: The ability of the lubricant to resist chemical decomposition at elevated
temperatures. Phenyl groups in the silicone backbone are known to enhance thermal
stability.[1][2][3][4][5]

o Chemical Inertness: The lubricant should not react with system components or process
gases. Silicone fluids are generally known for their chemical inertness.[6][11]

 Lubricity: The ability to reduce friction and wear between moving surfaces.
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 Viscosity and Viscosity Index: The lubricant's viscosity should be appropriate for the
application's load and speed requirements, and it should remain relatively stable over the
operating temperature range.

Quantitative Data and Material Comparison

Specific data on the vapor pressure and outgassing characteristics of cosmetic-grade phenyl
trimethicone (such as Dow Corning™ 556 Fluid) is not readily available in the public domain,
as these materials are not typically marketed for high-vacuum applications. However, we can
infer potential performance by examining its known physical properties and comparing them to
well-characterized phenyl-methyl silicone fluids designed for high-vacuum use, such as
diffusion pump oils. It is crucial to note that cosmetic-grade fluids may contain volatile
components not present in their vacuum-grade counterparts. Therefore, empirical testing of any
specific phenyl trimethicone formulation is mandatory for critical applications.

Table 1: Physical Properties of Phenyl Trimethicone (Cosmetic Grade)

Property Value

INCI Name Phenyl Trimethicone
Chemical Name Polyphenylmethylsiloxane
Appearance Clear, colorless liquid
Viscosity @ 25°C 22.5cSt

Specific Gravity @ 25°C 0.980

Refractive Index @ 25°C 1.46

Flash Point (Closed Cup) >100°C

Boiling Point 265 °C (at 760 mmHg)[12]

Data sourced from Dow Corning™ 556 Cosmetic Grade Fluid technical datasheets.[13][14]

Table 2. Comparative Data for High-Vacuum Lubricants
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Vapor
Lubricant Type Material Pressure @ TML (%) CVCM (%)
25°C (torr)
Phenyl-Methyl Dow Corning™ » -
L 2 x1078[8] Not specified Not specified
Silicone 704
Phenyl-Methyl Dow Corning™
. 3 x 10719[1] 97.20 81.00
Silicone 705
4 x 107*°[3][15] . o
Polyphenyl Ether  Santovac® 5 Not specified Not specified
[16][17]
Perfluoropolyeth Fomblin® Y - -
8 x 10~7[18][19] Not specified Not specified
er LVAC 06/6
Perfluoropolyeth N >
Krytox™ 1506 4 x 1077[4] Not specified Not specified

er

*Note: This outgassing data for DC-705 from a single source appears anomalous and may not
be representative of typical performance under standard ASTM E595 conditions. It is included
for completeness but should be interpreted with caution.[20]

Experimental Protocols

For any candidate lubricant, particularly one not specifically marketed for vacuum service,
rigorous testing is essential. The following are detailed protocols for key experiments.

Protocol 1: Outgassing and Volatile Condensable
Material Analysis (ASTM E595)

Objective: To determine the Total Mass Loss (TML) and Collected Volatile Condensable
Materials (CVCM) of a lubricant sample in a vacuum environment.

Apparatus:
e Vacuum chamber capable of reaching a pressure of at least 5 x 10> torr.

o Sample holder and heating assembly capable of maintaining the sample at 125 + 1 °C.
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o Collector plate assembly, maintained at 25 + 1 °C, with a known surface area.

» Analytical balance with a precision of at least 1 pg.

o Controlled humidity chamber (50 £ 5% relative humidity).

Procedure:

e Sample Preparation:

o

Place a clean, empty sample container (e.g., an aluminum boat) in the humidity chamber
at 23 + 2 °C and 50 * 5% relative humidity for at least 24 hours.

o

Weigh the conditioned, empty container to establish its initial mass (M_c).

[¢]

Introduce approximately 100-300 mg of the lubricant sample into the container.

[¢]

Re-condition the filled container in the humidity chamber for another 24 hours.

[e]

Weigh the conditioned, filled container to determine the initial sample mass (M_i =
M_filled_initial - M_c).

e Collector Plate Preparation:

o Thoroughly clean the collector plate.

o Weigh the clean collector plate to determine its initial mass (M_p_initial).

o Test Execution:

[e]

Place the sample container in the heating assembly within the vacuum chamber.

o

Position the collector plate in its holder, in proximity to the sample's effusion port.

[¢]

Evacuate the chamber to a pressure of 5 x 10~> torr or lower.

o

Once the vacuum level is reached, heat the sample to 125 °C and maintain this
temperature for 24 hours. Ensure the collector plate remains at 25 °C throughout the test.
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e Post-Test Measurements:

o After 24 hours, cool the sample heater and return the chamber to atmospheric pressure
with a dry, inert gas.

o Remove the sample container and the collector plate.
o Weigh the collector plate to determine its final mass (M_p_final).

o Place the sample container back into the humidity chamber for 24 hours to allow for water
vapor regain.

o Weigh the sample container to get its final mass (M_f).
Data Calculation:
o Total Mass Loss (TML): TML (%) = [(M_i - (M_f - M_c)) / M_i] * 100

o Collected Volatile Condensable Material (CVCM): CVCM (%) = [(M_p_final - M_p_initial) /
M_i] * 100

Protocol 2: Outgassing Rate Measurement (Rate-of-Rise
Method)

Objective: To determine the specific outgassing rate of the lubricant at a given temperature.

Apparatus:

High-vacuum chamber with a known volume (V) and internal surface area (A).

High-vacuum pump (e.g., turbomolecular or ion pump).

Calibrated high-vacuum gauge (e.g., spinning rotor gauge or ion gauge).

Isolation valve between the chamber and the pump.

Sample holder with temperature control.
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Procedure:

o System Bakeout and Background Measurement:

[¢]

Place a known quantity and surface area of the lubricant sample in the chamber.

[e]

Bake out the entire vacuum system (without the sample, if possible, or at a low
temperature) to achieve the ultimate base pressure.

[¢]

Isolate the chamber from the pump by closing the isolation valve.

[e]

Measure the rate of pressure increase (dP/dt)_background over a defined period. This
represents the outgassing of the chamber walls.

e Sample Measurement:

o

Introduce the lubricant sample into the chamber (if not already present).

o Pump down the system to a stable base pressure.

o Bring the sample to the desired test temperature and allow it to thermally stabilize.

o Close the isolation valve.

o Record the pressure as a function of time. The pressure will rise due to outgassing from
the chamber and the sample.

o Calculate the slope of the initial, linear portion of the pressure-time curve to determine the
total rate of pressure rise (dP/dt)_total.[14][21]

e Data Calculation:

» Total Outgassing Rate (Q_total): Q_total = V * (dP/dt) total

o Sample Outgassing Rate (Q_sample): Q_sample = Q_total - (V * (dP/dt)_background)

o Specific Outgassing Rate (q_sample): q_sample = Q_sample / A_sample (where A_sample
is the surface area of the lubricant sample)
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Caption: Workflow for High-Vacuum Lubricant Selection.

Conclusion and Recommendations

While phenyl trimethicone exhibits several properties—such as high thermal stability and
chemical inertness—that make it an intriguing candidate for high-vacuum lubrication, the lack of
specific vacuum-performance data necessitates a cautious approach. The information available
is primarily from its application in the cosmetics industry, which does not require the stringent
outgassing and vapor pressure characterization needed for high-vacuum environments.

Recommendations for Researchers and Professionals:

o Treat with Caution: Do not assume that cosmetic-grade phenyl trimethicone is suitable for
high-vacuum applications without rigorous testing. The presence of volatile siloxanes or
other impurities could lead to significant system contamination.

e Source with Intent: If considering phenyl trimethicone, inquire with manufacturers about the
availability of high-purity or vacuum-distilled grades. The molecular weight distribution will
significantly impact vapor pressure.

o Mandatory Testing: Any candidate lubricant must be tested according to established
protocols. The ASTM E595 test is the industry standard for screening materials and should
be considered a minimum requirement. For more detailed analysis, the ASTM E1559
standard provides kinetic outgassing data.[2][5][9][10][12]

» Consider Alternatives: For critical applications, well-established high-vacuum lubricants such
as low-vapor-pressure phenyl-methyl silicones (e.g., DC-704, DC-705), polyphenyl ethers
(Santovac® 5), or perfluoropolyethers (Fomblin®, Krytox®) should be the primary
consideration, as they have a proven track record and readily available performance data.[1]
[BIAI6I7I8IL L 15][16][1 7][18][19][22][23][24][25][26]

¢ In-Situ Validation: Whenever possible, perform in-situ testing of the lubricant in a non-critical
system or a dedicated test chamber to observe its real-world performance and potential for
contamination before introducing it into sensitive and high-value equipment.

By following these guidelines and employing the detailed experimental protocols provided,
researchers can make informed decisions about the suitability of phenyl trimethicone or any
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other candidate material for their specific high-vacuum lubrication needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.coleparmer.com/i/fomblin-y-l-vac-06-6-pfpe-pump-inert-oil-1-kg/7975170
https://www.spacematdb.com/spacemat/datasearchID.php?name=6779
https://ntrs.nasa.gov/api/citations/19690006765/downloads/19690006765.pdf
https://www.2spi.com/item/z00073/
https://www.2spi.com/item/z00073/
https://vacuumoil.com/product/fomblin-yl-vac-256-1-kg/
https://vacuumoil.com/product/fomblin-yl-vac-256-1-kg/
http://www.cambridgemillproducts.com/product/krytox-fomblin-lubricants-and-fluid
http://www.cambridgemillproducts.com/product/krytox-fomblin-lubricants-and-fluid
https://vacuumoil.com/product/krytox-1506-vacuum-fluid/
https://vacuumoil.com/product/krytox-1506-vacuum-fluid/
https://tmcindustries.com/products/krytox-1506
https://www.benchchem.com/product/b179464#phenyl-trimethicone-as-a-lubricant-in-high-vacuum-systems
https://www.benchchem.com/product/b179464#phenyl-trimethicone-as-a-lubricant-in-high-vacuum-systems
https://www.benchchem.com/product/b179464#phenyl-trimethicone-as-a-lubricant-in-high-vacuum-systems
https://www.benchchem.com/product/b179464#phenyl-trimethicone-as-a-lubricant-in-high-vacuum-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

